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Compound of Interest

Compound Name: 2-Methyl-1-pentanol

Cat. No.: B047364

A Comparative Analysis of the Boiling Points of Methyl-pentanol Isomers

This guide provides a comprehensive comparison of the boiling points of various methyl-
pentanol isomers. The data presented is intended for researchers, scientists, and professionals
in the field of drug development to facilitate informed decisions in solvent selection and
chemical synthesis.

Data Presentation

The boiling points of methyl-pentanol isomers are influenced by their molecular structure,
specifically the position of the methyl group and the hydroxyl group, as well as the degree of
branching. The following table summarizes the experimentally determined boiling points for
several isomers.
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Isomer Name Structure Boiling Point (°C)
2-Methyl-1-pentanol CH3CH2CH2CH(CH3)CH20H 148-149[1][2][31[4]
3-Methyl-1-pentanol CH3CH2CH(CH3)CH2CH20H 151-152[5][6][7][8]
4-Methyl-1-pentanol (CH3)2CHCH2CH2CH20H 151-152[9][10]
2-Methyl-2-pentanol CH3CH2CH2C(CHs)20H 120-122[11][12][13][14][15]
3-Methyl-2-pentanol CHsCH2CH(CH3)CH(OH)CHs  131-135[16][17][18][19][20]
4-Methyl-2-pentanol (CH3)2CHCH2CH(OH)CHs 130-133[21][22][23][24]
2,2-Dimethyl-1-butanol CH3CH2C(CHs)2CH20H 136-137[25][26][27][28][29]
3,3-Dimethyl-1-butanol (CH3)sCCH2CH20H 143[30][31][32][33]
2,3-Dimethyl-2-butanol (CH3)2CHC(OH)(CHs)2 120-121[34][35][36][37][38]
3,3-Dimethyl-2-butanol (CH3)sCCH(OH)CHs 118-121[39][40][41][42][43]

Experimental Protocols

Determination of Boiling Point (Micro Method)

The boiling points cited in this guide are typically determined using a micro-method, a standard
and efficient technique for small sample volumes.[44]

Apparatus:

e Thiele tube or a melting point apparatus with a heating block
e Thermometer

e Small test tube

o Capillary tube (sealed at one end)

e Heating source (e.g., Bunsen burner or hot plate)

e Liquid sample of the methyl-pentanol isomer
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Procedure:

A small amount (a few milliliters) of the methyl-pentanol isomer is placed into the small test
tube.[44]

e Acapillary tube, sealed at one end, is inverted and placed into the test tube with the sample.
[44]

e The test tube assembly is attached to a thermometer, ensuring the bulb of the thermometer
is level with the sample.

e The entire assembly is then heated in a Thiele tube containing a high-boiling point liquid
(e.g., mineral oil) or in a melting point apparatus.[44]

e The sample is heated slowly and steadily. As the temperature rises, a stream of bubbles will
begin to emerge from the open end of the capillary tube.[44]

e The heating is then carefully reduced. The boiling point is recorded as the temperature at
which the liquid just begins to be drawn back into the capillary tube. This signifies that the
vapor pressure of the sample is equal to the atmospheric pressure.[44]

Structure-Boiling Point Relationship

The structural variations among the methyl-pentanol isomers directly impact their boiling points.
The degree of branching and the position of the hydroxyl group are the primary factors.
Generally, for isomers with the same molecular weight, a more compact, branched structure
results in a lower boiling point due to reduced surface area and weaker van der Waals forces.
Primary alcohols also tend to have higher boiling points than secondary and tertiary alcohols
due to the greater accessibility of the hydroxyl group for hydrogen bonding.
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Caption: Relationship between methyl-pentanol isomer structure and boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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